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Compound of Interest

Compound Name: Isodecyl benzoate

Cat. No.: B055380 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Isodecyl Benzoate

Introduction
Isodecyl benzoate (CAS No: 131298-44-7, 120657-54-7) is a benzoate ester characterized by

a branched isodecyl alkyl chain.[1] It serves as a versatile compound in various industrial and

research applications, notably as a plasticizer in polymer science to enhance the flexibility and

durability of materials such as PVC and acrylics.[1] Its low volatility and high solvating power

also make it a valuable component in the formulation of adhesives, inks, and coatings.[1] This

guide provides a comprehensive overview of the boiling and melting points of isodecyl
benzoate, detailed experimental protocols for its synthesis and property determination, and

logical workflows for these processes.

Physicochemical Data
The physical properties of isodecyl benzoate can vary slightly depending on the specific

isomeric composition of the isodecyl group. The data presented below is a compilation from

various sources.

Quantitative Data Summary
The boiling point of isodecyl benzoate is highly dependent on pressure. Due to its high

molecular weight, it is often distilled under reduced pressure to prevent decomposition. The
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melting point is not consistently reported, suggesting it exists as a liquid under standard

conditions.

Property Value Conditions

Boiling Point 161 °C at 5 mm Hg

322.5 °C at 760 mmHg

345.9 °C at 760 mmHg

Melting Point Not Determined -

Density 0.954 g/mL at 25 °C

Refractive Index n20/D 1.49 -

Flash Point >230 °F (>110 °C) -

Vapor Pressure 0.000278 mmHg at 25 °C

Molecular Formula C₁₇H₂₆O₂ -

Molecular Weight 262.39 g/mol -

Data compiled from sources[2][3][4][5][6][7][8].

Synthesis and Characterization Protocols
Synthesis of Isodecyl Benzoate via Fischer
Esterification
The primary industrial method for producing isodecyl benzoate is the acid-catalyzed

esterification of benzoic acid with isodecyl alcohol.[1] This equilibrium reaction is driven

towards the product by removing water as it is formed.[1]
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Caption: Acid-catalyzed Fischer esterification of isodecyl benzoate.

Experimental Protocol:

Reaction Setup: In a round-bottomed flask equipped with a Dean-Stark apparatus and a

reflux condenser, combine benzoic acid (1.0 eq), isodecyl alcohol (1.2 eq), and an acid

catalyst such as p-toluenesulfonic acid (0.02 eq).[1][9] Add a suitable solvent like toluene to

facilitate azeotropic removal of water.

Heating: Heat the mixture to reflux.[9] The reaction temperature typically ranges from 140°C

to 250°C.[1] Water produced during the reaction will be collected in the Dean-Stark trap.
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Monitoring: Monitor the reaction progress by measuring the amount of water collected. The

reaction is considered complete when water ceases to be produced.

Work-up: Cool the reaction mixture to room temperature.[9] Transfer the mixture to a

separatory funnel and wash with an aqueous solution of sodium bicarbonate (5%) to

neutralize the acid catalyst and remove any unreacted benzoic acid.[9][10] Subsequently,

wash with brine to remove residual salts.

Purification: Dry the organic layer over anhydrous sodium sulfate and filter. Remove the

solvent under reduced pressure. The crude isodecyl benzoate can be purified by vacuum

distillation to yield the final product.[1][10] The purity of the ester can be confirmed by gas

chromatography.[10]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[11]
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Sample Preparation

Apparatus Setup

Place ~3 mL of isodecyl benzoate
and boiling chips in a test tube.

Gradual Heating

Immerse test tube in a water/oil bath
with a thermometer suspended.

Observe Bubbling

Heat the bath slowly.
Monitor the temperature.

Record Temperature

A steady stream of bubbles emerges
from an inverted capillary tube.

Result

Note the temperature when bubbling stops
and liquid enters the capillary.

 This is the boiling point.
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Sample Preparation

Loading Capillary Tube

Crush the solid sample (if applicable)
into a fine powder.

Apparatus Setup

Pack 2-3 mm of the sample into the
sealed end of a capillary tube.

Heating and Observation

Place the tube in a melting point apparatus
(e.g., Mel-Temp or Thiele tube).

Record Temperature Range

Heat slowly (1-2 °C/min) near the
expected melting point.

Result

Record the temperature at which the first
drop of liquid appears and the temperature

at which the entire solid melts.
 This is the melting range.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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